1-(4-ethylbenzyl)-4-(4-nitrophenyl)piperazine

• IUPAC Name: 1-[(4-ethylphenyl)methyl]-4-(4-nitrophenyl)piperazine
• InChI: InChI=1S/C19H23N3O2/c1-2-16-3-5-17(6-4-16)15-20-11-13-21(14-12-20)18-7-9-19(10-8-18)22(23)24/h3-10H,2,11-15H2,1H3
• InChI Key: JRAODWCOMXEVKF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CN2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol

Description

1-(4-ethylbenzyl)-4-(4-nitrophenyl)piperazine, also known as 4-EBP, is a piperazine derivative that has gained attention in the scientific community due to its potential applications in the field of neuroscience. This compound has been shown to have a high affinity for the dopamine D3 receptor, which makes it a promising candidate for the development of new drugs for the treatment of drug addiction and other neurological disorders.

Mechanism of Action

The mechanism of action of 1-(4-ethylbenzyl)-4-(4-nitrophenyl)piperazine involves its binding to the dopamine D3 receptor. This binding results in the inhibition of dopamine release, which is thought to be a key factor in addiction.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have a high affinity for the dopamine D3 receptor, which suggests that it may have potential as a treatment for addiction and other neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-ethylbenzyl)-4-(4-nitrophenyl)piperazine in lab experiments is its high affinity for the dopamine D3 receptor, which makes it a promising candidate for the development of new drugs. However, one limitation is that its effects on other receptors and neurotransmitters are not well understood, which makes it difficult to predict its overall effects on the brain.

Future Directions

There are many future directions for research on 1-(4-ethylbenzyl)-4-(4-nitrophenyl)piperazine. One area of research could be the development of new drugs for the treatment of addiction and other neurological disorders. Another area of research could be the study of its effects on other receptors and neurotransmitters in the brain. Additionally, further research could be done to understand its potential side effects and limitations.

Synthesis Methods

The synthesis of 1-(4-ethylbenzyl)-4-(4-nitrophenyl)piperazine involves the reaction of 4-nitrobenzyl chloride with 1-(4-ethylphenyl)piperazine in the presence of a base such as potassium carbonate. The resulting compound is then purified through various techniques such as column chromatography or recrystallization.

Scientific Research Applications

The potential applications of 1-(4-ethylbenzyl)-4-(4-nitrophenyl)piperazine in scientific research are vast. One of the most promising areas of research is in the development of new drugs for the treatment of drug addiction. Studies have shown that this compound has a high affinity for the dopamine D3 receptor, which is involved in the reward pathway of the brain and has been implicated in addiction.